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Introduction
Chromium(III) bromide hexahydrate (CrBr₃·6H₂O) is a hydrated inorganic salt. While direct

applications of the hexahydrate in materials science are not extensively documented, it serves

as a precursor for the synthesis of anhydrous chromium(III) bromide (CrBr₃). Anhydrous CrBr₃

is a material of significant interest, particularly in the field of two-dimensional (2D) materials and

spintronics. It is a van der Waals crystal that exhibits intrinsic ferromagnetism in its bulk and

monolayer forms, making it a valuable platform for exploring low-dimensional magnetism and

developing novel electronic devices.

This document provides an overview of the applications of anhydrous CrBr₃ derived from its

hydrated precursor, along with relevant experimental protocols and data.

Key Applications of Anhydrous CrBr₃
The unique properties of anhydrous CrBr₃ have led to its exploration in several cutting-edge

areas of materials science:

Spintronics: As a 2D ferromagnetic semiconductor, CrBr₃ is a prime candidate for developing

spintronic devices.[1] These devices leverage the spin of electrons in addition to their
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charge, offering potential for novel magnetic memory, spin filters, and field-effect transistors

(FETs).[1]

Van der Waals Heterostructures: CrBr₃ can be mechanically exfoliated down to a single

monolayer and integrated with other 2D materials like graphene to create van der Waals

heterostructures.[1] These engineered structures can exhibit novel physical phenomena and

are being investigated for applications in nanoelectronics.

Quantum Computing: The interaction of CrBr₃ with superconductors is being explored as a

platform for topological superconductivity and the realization of Majorana modes, which are

potential building blocks for fault-tolerant quantum computers.[1]

Catalysis: CrBr₃ can act as a catalyst or precursor in organic synthesis reactions, such as

Friedel-Crafts reactions and the Nozaki-Hiyama-Kishi reaction.[1]

Physicochemical and Magnetic Properties of
Anhydrous CrBr₃
A summary of the key properties of anhydrous CrBr₃ is presented in the table below.

Property Value References

Crystal Structure Hexagonal [2]

Unit Cell Parameters
a = b = 0.634 nm, c = 1.840

nm; α = β = 90°, γ = 120°
[2]

Molecular Weight 291.71 g/mol [1]

Density ~4.25-4.67 g/cm³ [1]

Magnetic Property Ferromagnetic Semiconductor [2][3]

Curie Temperature (Tc) ~32-40 K [1][2][3]

Band Gap (Monolayer) 1.76 eV (DFT calculation) [1]

Magnetic Moment (Cr³⁺) ~3 µB [4]

Easy Magnetization Axis Along the c-axis [4]
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Experimental Protocols
Note on Handling: Anhydrous CrBr₃ is sensitive to oxygen and moisture, which can alter its

magnetic and electronic properties.[1][5] Therefore, it is crucial to handle and store the material

in an inert atmosphere, such as a glove box or under vacuum.[1][2][3]

Synthesis of Anhydrous CrBr₃ Crystals
While CrBr₃·6H₂O is a potential starting material, direct thermal dehydration is often

problematic due to hydrolysis, which can lead to the formation of chromium oxybromide

(Cr(O)Br). A common and reliable method for synthesizing high-purity anhydrous CrBr₃ is

through Chemical Vapor Transport (CVT).

Protocol: Chemical Vapor Transport (CVT) Synthesis of CrBr₃

Precursors: High-purity chromium (Cr) powder and tellurium bromide (TeBr₄) are used as

precursors.[5]

Mixing: Mix Cr powder and TeBr₄ in a molar ratio of 1:1.5 in a quartz ampoule inside an inert-

atmosphere glovebox.[5]

Sealing: Evacuate the ampoule to a high vacuum and seal it.

Heating: Place the sealed ampoule in a two-zone tube furnace. Heat the source zone

(containing the precursors) to 750 °C and the growth zone to a slightly lower temperature to

create a temperature gradient.[5]

Growth: Maintain the temperature for approximately 72 hours to allow for the growth of CrBr₃

single crystals in the cooler zone.[5]

Cooling: Slowly cool the furnace to room temperature.

Recovery: Carefully break the ampoule in an inert-atmosphere glovebox to recover the CrBr₃

crystals.

Workflow for CVT Synthesis of CrBr₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12060489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

